Cas no 20277-02-5 (2-(4-Hydroxyphenyl)acetohydrazide)

• Product Name: 2-(4-Hydroxyphenyl)acetohydrazide
• CAS No: 20277-02-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD01922174
• CID: 239169
• PubChem ID: 3731866
• Update Time: 2025-09-28

2-(4-Hydroxyphenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hydroxyphenyl)acetohydrazide
• Benzeneaceticacid, 4-hydroxy-, hydrazide
• (4-hydroxyphenyl)acetic acid hydrazide
• (4-Hydroxy-phenyl)-essigsaeure-hydrazid
• (p-Hydroxyphenyl)-essigsaeurehydrazid
• 2-(2-METHYLPROPYL)-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID
• 2-(4-hydroxyphenyl)acetatic acid hydrazide
• 2-(4-hydroxyphenyl)acetohydrazide(SALTDATA: FREE)
• 4-(???methyl)phenol
• 4-Hydroxy-BenzeneAcetic Acid Hydrazide
• 4-hydroxyphenylacetylhydrazide
• p-hydroxybenzhydrazide
• Oprea1_296885
• AKOS000305698
• 20277-02-5
• SCHEMBL2492150
• (4-hydroxy-phenyl)-acetic acid hydrazide, AldrichCPR
• MFCD01922174
• (4-hydroxy -phenyl)-acetic acid hydrazide
• DTXSID30395658
• CS-0116771
• oxyphenylacetic acid hydrazide
• YJKVPKGOZNHONU-UHFFFAOYSA-N
• Benzeneacetic acid, 4-hydroxy-, hydrazide
• A909703
• AS-12070
• FT-0725068
• EN300-7361961
• (4-Hydroxy-phenyl)-acetic acid hydrazide
• STK424594
• BBL016572
• ALBB-002667
• DB-013909

• MDL： MFCD01922174
• Inchi： 1S/C8H10N2O2/c9-10-8(12)5-6-1-3-7(11)4-2-6/h1-4,11H,5,9H2,(H,10,12)
• InChI Key： YJKVPKGOZNHONU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC(NN)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 75.4A^2

Experimental Properties

• Density: 1.275
• Melting Point: 200-203°C
• Boiling Point: 455.7°C at 760 mmHg
• Flash Point: 229.4°C
• Refractive Index: 1.604
• PSA: 75.35000
• LogP: 1.01580

2-(4-Hydroxyphenyl)acetohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38-50/53
• Safety Instruction： 26-36/37/39-61-60
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-Hydroxyphenyl)acetohydrazide

2-(4-Hydroxyphenyl)acetohydrazide: A Comprehensive Overview

The compound 2-(4-Hydroxyphenyl)acetohydrazide (CAS No. 20277-02-5) is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound, also referred to as 4-hydroxyphenyl acetohydrazide, has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific diseases.

Structure and Synthesis: The molecular structure of 2-(4-Hydroxyphenyl)acetohydrazide consists of a phenyl ring substituted with a hydroxyl group at the para position, connected to an acetohydrazide moiety. This structure allows for diverse reactivity and functionalization, making it a valuable intermediate in organic synthesis. Researchers have explored various synthetic routes to optimize the production of this compound, including condensation reactions and hydrolysis processes. The ability to modify the molecule's functional groups has opened avenues for tailoring its properties for specific applications.

Biological Activity and Applications: Recent advancements in pharmacology have revealed promising biological activities of 2-(4-Hydroxyphenyl)acetohydrazide. Studies indicate that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed in the development of new drugs. Additionally, its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in preclinical models. These findings underscore its potential as a lead compound in drug discovery programs.

Chemical Reactivity and Functionalization: The reactivity of 2-(4-Hydroxyphenyl)acetohydrazide is influenced by its functional groups, particularly the hydrazide moiety. This group enables the molecule to participate in various chemical transformations, such as nucleophilic additions and condensations. Recent research has focused on leveraging these reactions to synthesize bioactive derivatives with enhanced pharmacokinetic profiles. For instance, modifications aimed at improving solubility and bioavailability have been reported in scientific journals.

Safety and Handling: While 2-(4-Hydroxyphenyl)acetohydrazide is not classified as a hazardous chemical under standard conditions, proper handling procedures are recommended to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and adhering to standard protocols for chemical storage and disposal.

In conclusion, 2-(4-Hydroxyphenyl)acetohydrazide (CAS No. 20277-02-5) stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent discoveries regarding its biological activity, positions it as a valuable tool in advancing modern chemistry and pharmacology.